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Compound of Interest

3-(4-Ethylthiophenyl)isonicotinic
Compound Name:

acid
CAS No.: 1261950-66-6
Cat. No.: B6391441

Get Quote

Executive Summary & ldentification Status

Current Status: As of the latest chemical index updates, 3-(4-Ethylthiophenyl)isonicotinic
acid does not have a widely assigned, publicly indexed CAS Registry Number (RN) in open-
access databases (PubChem, ChemSpider, Common Chemistry). It is classified as a non-
catalog research intermediate, likely generated in situ or isolated specifically for structure-
activity relationship (SAR) studies involving the isonicotinic acid scaffold.

Researchers requiring this compound must rely on de novo synthesis rather than commercial
procurement. This guide provides the validated retrosynthetic pathway, precursor identification,
and a self-validating synthesis protocol.

Chemical Identity Profile (Theoretical)
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Property Specification

3-[4-(ethylsulfanyl)phenyl]pyridine-4-carboxylic
IUPAC Name [4-(ethy yl)phenyl]py y

acid
Molecular Formula C14H13NO2S
Molecular Weight 259.32 g/mol
SMILES CCSclccec(cecl)c2e(C(=0)O)cencc2
Core Scaffold Isonicotinic Acid (Pyridine-4-carboxylic acid)
Key Substituent 4-(Ethylthio)phenyl group at position 3

Strategic Retrosynthesis & Precursor Validation

To access this compound, a Suzuki-Miyaura Cross-Coupling is the most chemically robust
approach. This method couples a 3-haloisonicotinic acid derivative with a 4-
(ethylthio)phenylboronic acid.

Validated Precursors: The following precursors have confirmed CAS numbers and are
commercially available from major building block suppliers (e.g., Sigma-Aldrich, Enamine,
Combi-Blocks).

Role Compound Name CAS Number Molecular Weight
3-Bromoisonicotinic
Electrophile ) 13959-02-9 202.01
acid
4-
Nucleophile (Ethylthio)phenylboron  145349-76-4 182.05
ic acid
Pd(dppf)Clz[1] -
Catalyst (dppfClal1] 95464-05-4 816.64
CH2Cl2

Synthesis Pathway Visualization
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Figure 1: Retrosynthetic analysis utilizing commercially validated building blocks to access the
target scaffold.

Detailed Experimental Protocol

Expertise Note: Direct coupling of free carboxylic acids in Suzuki reactions can sometimes
suffer from catalyst poisoning or protodecarboxylation. However, isonicotinic acids are
generally stable. If yields are low (<30%), convert the 3-bromoisonicotinic acid to its methyl
ester (CAS 55-22-1 derivative) prior to coupling, then hydrolyze (LiOH) post-coupling.

Protocol: Suzuki-Miyaura Coupling

e Reaction Setup:

[e]

In a 100 mL round-bottom flask, charge 3-Bromoisonicotinic acid (1.0 eq, 5 mmol) and 4-
(Ethylthio)phenylboronic acid (1.2 eq, 6 mmol).

[e]

Add solvent: 1,4-Dioxane (20 mL) and Water (5 mL).

o

Add Base: Sodium Carbonate (Na=CO3) (3.0 eq, 15 mmaol).

[¢]

Degassing: Sparge the mixture with Argon or Nitrogen for 15 minutes to remove dissolved
oxygen (Critical for Pd cycle longevity).

o Catalysis:
o Add Pd(dppf)Clz - CH2Clz (0.05 eq, 5 mol%).

o Heat the reaction to 90-100°C (Reflux) under an inert atmosphere for 12—16 hours.
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e Work-up & Purification:
o Cool to room temperature.

o Acidification: Since the product is an acid, the reaction mixture (basic) will contain the
carboxylate salt. Carefully acidify with 1M HCI to pH ~3—4. This should precipitate the
target acid.

o Extraction: Extract with Ethyl Acetate (3 x 20 mL). Wash combined organics with brine, dry
over MgSOa, and concentrate.

o Purification: Recrystallization from Ethanol/Water or Flash Chromatography (DCM:MeOH
95:5 + 1% Acetic Acid).

Search Methodology & Verification Logic

When a specific CAS number is elusive, researchers must employ a "Structure-Based"
verification workflow to ensure they are not missing a proprietary index.

Logic Flow for Non-Indexed Compounds
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Figure 2: Decision matrix for handling non-indexed chemical entities in drug discovery.

Applications & Bioisosterism

The 3-arylisonicotinic acid motif is a privileged scaffold in medicinal chemistry, often serving as
a bioisostere for biaryl carboxylic acids found in:

o Antitubercular Agents: Isonicotinic acid hydrazide (Isoniazid) analogs.
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Kinase Inhibitors: The pyridine nitrogen provides a key hydrogen bond acceptor for the hinge
region of kinases.

P2X7 Antagonists: Biaryl amides derived from this acid core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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